3-[(dipropylamino)methyl]-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5E)-3-[(dipropylamino)methyl]-5-[(4-methylphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C18H24N2O2S/c1-4-10-19(11-5-2)13-20-17(21)16(23-18(20)22)12-15-8-6-14(3)7-9-15/h6-9,12H,4-5,10-11,13H2,1-3H3/b16-12+
• InChI Key: SNGGLDIUKOCGBQ-FOWTUZBSSA-N
• Canonical SMILES: CCCN(CCC)CN1C(=O)C(=CC2=CC=C(C=C2)C)SC1=O
• Isomeric SMILES: CCCN(CCC)CN1C(=O)/C(=C\C2=CC=C(C=C2)C)/SC1=O
• Molecular Formula: C18H24N2O2S
• Molecular Weight: 332.5 g/mol

Description

3-[(dipropylamino)methyl]-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione, also known as DPM-5, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a thiazolidinedione derivative, which is a class of compounds known for their antidiabetic and anti-inflammatory properties. DPM-5 has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.

Mechanism of Action

The mechanism of action of 3-[(dipropylamino)methyl]-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood. However, studies have shown that this compound may exert its anticancer effects by inhibiting the activity of various enzymes and signaling pathways that are involved in cancer cell growth and proliferation. Additionally, this compound has been shown to induce oxidative stress in cancer cells, which can lead to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of various enzymes, including tyrosine kinases and cyclooxygenases. Additionally, this compound has been shown to have anti-inflammatory effects, which may be useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[(dipropylamino)methyl]-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione in lab experiments is its potential therapeutic applications. Additionally, this compound is relatively easy to synthesize, which makes it a cost-effective compound to use in research. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 3-[(dipropylamino)methyl]-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione. One area of research is the development of more potent and selective analogs of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, studies are needed to determine the safety and toxicity of this compound in animal models and humans.

Synthesis Methods

The synthesis of 3-[(dipropylamino)methyl]-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione involves the reaction of 4-methylbenzaldehyde with 3-(dipropylamino)propanal in the presence of sodium methoxide. This reaction results in the formation of the intermediate product, 3-[(dipropylamino)methyl]-5-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one, which is then further reacted with acetic anhydride to form the final product, this compound.

Scientific Research Applications

3-[(dipropylamino)methyl]-5-(4-methylbenzylidene)-1,3-thiazolidine-2,4-dione has been studied extensively for its potential therapeutic applications. One of the major areas of research has been its potential use as an anticancer agent. Studies have shown that this compound has significant antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. Additionally, this compound has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often disrupted in cancer cells.